1,1-Diethyl-2-phenylhydrazine

• CAS No.: 39837-50-8
• Molecular Formula: C10H16N2
• Molecular Weight: 164.25 g/mol
• IUPAC Name: 1,1-diethyl-2-phenylhydrazine
• InChI: InChI=1S/C10H16N2/c1-3-12(4-2)11-10-8-6-5-7-9-10/h5-9,11H,3-4H2,1-2H3
• InChI Key: JDHRBIXYTWIMKK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)NC1=CC=CC=C1

Description

1,1-Diethyl-2-phenylhydrazine is a useful research compound. Its molecular formula is C10H16N2 and its molecular weight is 164.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,2-Diethylhydrazine dihydrochloride (1.2 equiv., 0.6 mmol, 97 mg), bromobenzene (1.0 equiv., 0.5 mmol, 0.05 mL), Pd(OAc)2 (0.05 equiv, 0.025 mmol, 6 mg), BINAP (0.05 equiv., 0.025 mmol, 16 mg), and NaOtBu (3.8 equiv., 1.9 mmol, 183 mg) and diisopropylamine (2 mL) were added to a flame dried test tube which was capped with a septum and purged briefly with argon (˜1 min.) and then heated to 80° C. for 4 hours. The reaction was then cooled to room temperature, diluted with Et2O (2 mL), filtered through Celite and concentrated under vacuum. The crude mixture was purified by flash column chromatography (2% EtOAc/Hex) to give the title product as a viscous yellow oil (27 mg, 0.16 mmol, 33% yield).